Cas no 861211-87-2 ((2E)-2,3-dichloro-N-(2-chlorophenyl)-3-(propane-2-sulfonyl)prop-2-enamide)

• Product Name: (2E)-2,3-dichloro-N-(2-chlorophenyl)-3-(propane-2-sulfonyl)prop-2-enamide
• CAS No: 861211-87-2
• MF: C₁₂H₁₂Cl₃NO₃S
• MW: 356.652579307556
• CID: 5227769
• Update Time: 2026-03-07

(2E)-2,3-dichloro-N-(2-chlorophenyl)-3-(propane-2-sulfonyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2,3-dichloro-N-(2-chlorophenyl)-3-(propane-2-sulfonyl)prop-2-enamide

• Inchi： 1S/C12H12Cl3NO3S/c1-7(2)20(18,19)11(15)10(14)12(17)16-9-6-4-3-5-8(9)13/h3-7H,1-2H3,(H,16,17)
• InChI Key： XSNIWFUENKJVSJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1Cl)(=O)C(Cl)=C(Cl)S(C(C)C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on (2E)-2,3-dichloro-N-(2-chlorophenyl)-3-(propane-2-sulfonyl)prop-2-enamide

Compound CAS No 861211-87-2: (2E)-2,3-dichloro-N-(2-chlorophenyl)-3-(propane-2-sulfonyl)prop-2-enamide

The compound with CAS number 861211-87-2, known as (2E)-2,3-dichloro-N-(2-chlorophenyl)-3-(propane-2-sulfonyl)prop-2-enamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities.

The molecular structure of this compound is characterized by a central prop-enamide backbone, which is substituted with two chlorine atoms at positions 2 and 3. Additionally, the molecule features a sulfonyl group attached to the propane moiety and a chlorophenyl group at position N of the amide functional group. This combination of substituents contributes to its distinct chemical reactivity and biological profile.

Recent studies have highlighted the importance of such compounds in drug discovery programs, particularly in the development of novel therapeutic agents targeting specific cellular pathways. The presence of multiple chlorine atoms and the sulfonyl group suggests potential applications in kinase inhibition or other enzyme-related therapies.

In terms of synthesis, the compound can be prepared through a multi-step process involving chlorination reactions, amide bond formation, and sulfonation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for advanced biological testing.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Preliminary studies indicate that it undergoes hydrolysis under specific conditions, though further research is needed to fully characterize its environmental fate.

In conclusion, CAS No 861211-87-2, or (2E)-2,3-dichloro-N-(chlorophenyl)-3-(propane-sulfonyl)prop-enamide, represents a promising candidate for future research in medicinal chemistry and related fields. Its unique structure and potential biological activities make it a valuable addition to the arsenal of tools available to scientists in these disciplines.